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Compound of Interest

Compound Name: 5-Isopropoxy-2-methylaniline
CAS No.: 918445-10-0
Cat. No.: B1416478
Get Quote
. J

Executive Summary & Retrosynthetic Analysis

Target Molecule: 5-Isopropoxy-2-methylaniline CAS: 134984-52-8 IUPAC Name: 5-(propan-
2-yloxy)-2-methylaniline Core Challenge: Achieving the 1,2,5-substitution pattern.[1] Direct
nitration of 3-isopropoxytoluene or alkylation of 2-methyl-5-nitrophenol yields incorrect isomers
(typically the 1,3,4- or 1,2,4-patterns).[1]

Retrosynthetic Logic

The most reliable route constructs the 1,2,5-pattern by exploiting the meta-directing properties
of the ammonium ion during the nitration of p-toluidine, followed by functional group
interconversion.[1]

¢ Target Disconnection: C-O bond (Ether formation) and N—O bond (Nitro reduction).
+ Key Intermediate:3-Nitro-4-methylphenol (3-nitro-p-cresol).[1]

 Starting Material:p-Toluidine (4-methylaniline).[1]
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Figure 1: Retrosynthetic pathway designed to secure the 1,2,5-substitution pattern.[1]

Detailed Synthesis Route
Step 1: Preparation of 3-Nitro-4-methylaniline

Obijective: Introduce a nitro group meta to the amino group and ortho to the methyl group.[1]
Mechanism: Nitration in excess sulfuric acid protonates the amine to an anilinium ion (

), which is a strong meta-director.[1] This overrides the ortho/para directing power of the methyl
group.

e Reagents: p-Toluidine, Conc.[1] H
SO
, HNO
(fuming or 70%).

e Procedure:

[¢]

Dissolve p-toluidine (1.0 eq) in conc. H
SO
(10-15 eq) at 0°C. Ensure complete protonation.

Add HNO

[¢]

(1.05 eq) dropwise, maintaining temperature <5°C.

o

Stir for 2 hours at 0-10°C, then pour onto crushed ice.

Neutralize with NH

o
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OH to precipitate the product.

o Purification: Recrystallization from ethanol/water.

o Yield: Typically 60-70%.[2][3]

Step 2: Conversion to 3-Nitro-4-methylphenol

Objective: Convert the amino group to a hydroxyl group via a diazonium intermediate.[1]
Reagents: NaNO

H
SO
H
0.[1]

e Procedure:

[¢]

Suspend 3-nitro-4-methylaniline in dilute H

SO

(35%).

o Cool to 0-5°C and add aqueous NaNO
(1.1 eq) dropwise to form the diazonium salt.

o Hydrolysis: Add the cold diazonium solution dropwise to a boiling solution of dilute H
SO
(10%).

o Reflux for 30 minutes until nitrogen evolution ceases.

o Cool and extract with ethyl acetate. Wash with brine, dry over MgSO

1]
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o Yield: 75-85%.

Step 3: O-Alkylation (Williamson Ether Synthesis)

Objective: Selective alkylation of the phenol oxygen with an isopropyl group. Reagents: 2-
Bromopropane (Isopropyl bromide), K

CcO

, DMF (Dimethylformamide).[1]

e Procedure:
o Dissolve 3-nitro-4-methylphenol (1.0 eq) in anhydrous DMF (5 mL/g).
o Add anhydrous K

CO
(2.0 eq). Stir for 15 minutes at room temperature.

o Add 2-bromopropane (1.5 eq) dropwise.
o Heat to 60°C for 4—6 hours. Monitor by TLC (Hexane:EtOAc 4:1).

o Workup: Dilute with water, extract with diethyl ether or MTBE. Wash organic layer with 1N
NaOH (to remove unreacted phenol) and brine.

o Product: 5-Isopropoxy-2-methylnitrobenzene (Intermediate).

Step 4: Nitro Reduction to Aniline

Objective: Reduction of the nitro group to the primary amine without cleaving the ether bond.
Reagents: H

(balloon or Parr shaker), 10% Pd/C, Methanol.

e Procedure:

o Dissolve the nitro intermediate in Methanol (10 mL/g).
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o Add 10% Pd/C catalyst (5 wt% loading).

o Purge with Nitrogen, then stir under Hydrogen atmosphere (1 atm is usually sufficient; 3
atm for faster kinetics) at RT for 4-12 hours.

o Filtration: Filter through a Celite pad to remove catalyst.
o Concentration: Evaporate solvent under reduced pressure.

o Purification: If necessary, purify via column chromatography (SiO

, Hexane/EtOAC) or recrystallize as the HCI salt.

Reaction Mechanism & Data Summary

The following diagram illustrates the critical O-alkylation mechanism, which is the key step for
introducing the isopropoxy moiety.

Phenol
(Nucleophile) -H+
K2CO03
(Deprotonation)

Phenoxide
Anion
2-Bromopropane
(Electrophile)

Click to download full resolution via product page

SN2 Transition
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Figure 2: SN2 Mechanism for the formation of the isopropoxy ether linkage.[1]

Process Data Table
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Critical
Reaction Ke Typical ualit
Step v Temp (°C) )-lp Q . v
Type Reagents Yield Attribute
(CQA)
p-Toluidine, H
Regioselectivi
1 Nitration SO <5 65% ty (Meta vs
HNO Ortho)
NaNO
, H
Complete
2 Hydrolysis SO 100 (Reflux) 80% conversion of
diazonium
, H
0]
2-
Bromopropan
Removal of
e, K
3 Alkylation 60 90% unreacted
CcoO phenol
, DMF
H Prevention of
4 Reduction Pd/C, 25 95% ether
MeOH cleavage

Safety & Scalability Considerations

 Nitration: The nitration of p-toluidine is highly exothermic.[1] In a scale-up scenario, the

addition of nitric acid must be strictly flow-controlled to prevent thermal runaway.[1] The use

of excess sulfuric acid is vital to maintain the anilinium species; failure to do so will result in

the formation of 2-nitro-4-methylaniline (the wrong isomer).[1]
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o Diazotization: Diazonium salts are potentially explosive if dried. Always keep the
intermediate in solution and proceed immediately to the hydrolysis step.

» Hydrogenation: Handle Raney Nickel (alternative catalyst) or Pd/C with care as they are
pyrophoric when dry. Ensure inert atmosphere (Nitrogen/Argon) before introducing
Hydrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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